Cas no 294198-21-3 (Benzeneacetonitrile, a-(3-hydroxypropyl)-a-(1-methylethyl)-)

• Product Name: Benzeneacetonitrile, a-(3-hydroxypropyl)-a-(1-methylethyl)-
• CAS No: 294198-21-3
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• CID: 1439845
• Update Time: 2024-08-15

Benzeneacetonitrile, a-(3-hydroxypropyl)-a-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, a-(3-hydroxypropyl)-a-(1-methylethyl)-
• Benzeneacetonitrile, α-(3-hydroxypropyl)-α-(1-methylethyl)-

• Inchi： 1S/C14H19NO/c1-12(2)14(11-15,9-6-10-16)13-7-4-3-5-8-13/h3-5,7-8,12,16H,6,9-10H2,1-2H3
• InChI Key： ONRWLQMTZBJKMQ-UHFFFAOYSA-N
• SMILES： C1(C(CCCO)(C(C)C)C#N)=CC=CC=C1

Computed Properties

• Exact Mass: 217.14677

Experimental Properties

• Density: 1.018±0.06 g/cm3(Predicted)
• Boiling Point: 368.2±35.0 °C(Predicted)
• PSA: 44.02
• pka: 14.91±0.10(Predicted)